Cas no 401465-31-4 (3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one)
401465-31-4 structure
Product Name:3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one
CAS No:401465-31-4
MF:C8H14N2O
MW:154.209561824799
CID:843475
PubChem ID:3758273
Update Time:2025-04-19
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2-ISOBUTYL-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
- 3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one
- G31610
- CS-0230748
- AKOS008956597
- SCHEMBL12862600
- J-509741
- EN300-10544
- 401465-31-4
- Z50147653
- 1-Isobutyl-3-methyl-1H-pyrazol-5(4H)-one
- 5-methyl-2-(2-methylpropyl)-4H-pyrazol-3-one
-
- Inchi： 1S/C8H14N2O/c1-6(2)5-10-8(11)4-7(3)9-10/h6H,4-5H2,1-3H3
- InChI Key： SPYCGKAMZPRMPT-UHFFFAOYSA-N
- SMILES： O=C1CC(C)=NN1CC(C)C
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 32.7Ų
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M356053-50mg |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356053-100mg |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M356053-500mg |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-10544-0.05g |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 100% | 0.05g |
$37.0 | 2023-10-28 | |
| Enamine | EN300-10544-0.1g |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 100% | 0.1g |
$55.0 | 2023-10-28 | |
| Enamine | EN300-10544-0.25g |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 100% | 0.25g |
$79.0 | 2023-10-28 | |
| Enamine | EN300-10544-0.5g |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 100% | 0.5g |
$124.0 | 2023-10-28 | |
| Enamine | EN300-10544-1.0g |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 100% | 1.0g |
$159.0 | 2023-02-09 | |
| Enamine | EN300-10544-2.5g |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 100% | 2.5g |
$314.0 | 2023-10-28 | |
| Enamine | EN300-10544-5.0g |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one |
401465-31-4 | 100% | 5.0g |
$465.0 | 2023-02-09 |
3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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